Cas no 131417-57-7 (5-(1-acetylpiperidin-4-yl)pentanoic acid)

• Product Name: 5-(1-acetylpiperidin-4-yl)pentanoic acid
• CAS No: 131417-57-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5637999
• PubChem ID: 18621003
• Update Time: 2025-06-09

5-(1-acetylpiperidin-4-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 131417-57-7
• 5-(1-acetyl-4-piperidinyl)valeric acid
• SCHEMBL7234515
• 5-(1-acetylpiperidin-4-yl)pentanoic acid
• KWOUAOYCTPKESC-UHFFFAOYSA-N
• EN300-28275033
• 4-Piperidinepentanoic acid, 1-acetyl-

• Inchi： 1S/C12H21NO3/c1-10(14)13-8-6-11(7-9-13)4-2-3-5-12(15)16/h11H,2-9H2,1H3,(H,15,16)
• InChI Key： KWOUAOYCTPKESC-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CCCCC(=O)O)CC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 416.8±18.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 5-(1-acetylpiperidin-4-yl)pentanoic acid

Introduction to 5-(1-acetylpiperidin-4-yl)pentanoic acid (CAS No. 131417-57-7)

5-(1-acetylpiperidin-4-yl)pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 131417-57-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring substituted with an acetyl group and connected to a pentanoic acid moiety, has garnered attention due to its structural features and potential biological activities. The unique combination of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 5-(1-acetylpiperidin-4-yl)pentanoic acid consists of a five-carbon chain (pentanoic acid) linked to a piperidine ring at the fourth carbon position, with an acetyl group attached to the first carbon of the piperidine ring. This arrangement confers specific steric and electronic properties that can influence its interactions with biological targets. The presence of both an amide-like functionality (due to the acetyl group) and a carboxylic acid group provides multiple points for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating piperidine moieties, due to their prevalence in bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, making them attractive candidates for drug discovery. The compound 5-(1-acetylpiperidin-4-yl)pentanoic acid represents a promising example of such a scaffold, with potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of 5-(1-acetylpiperidin-4-yl)pentanoic acid is its versatility as a building block for drug development. The acetyl group can be further functionalized through various chemical reactions, such as hydrolysis to form an amine or esterification to introduce new solubility or metabolic profiles. Additionally, the carboxylic acid moiety can be used to form salts or esters, enhancing the compound's pharmacokinetic properties. These features make it a versatile intermediate for synthesizing more complex molecules with improved pharmacological properties.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates derived from piperidine scaffolds. Researchers have demonstrated that subtle modifications in the substitution pattern and connectivity can significantly alter the biological activity of these compounds. For instance, studies have shown that substituents at the 4-position of piperidine can influence binding affinity and selectivity for target enzymes or receptors. The compound 5-(1-acetylpiperidin-4-yl)pentanoic acid serves as an excellent starting point for exploring these SARs, as its core structure already provides a favorable balance of steric and electronic properties.

The potential therapeutic applications of 5-(1-acetylpiperidin-4-yl)pentanoic acid are diverse. In particular, its structural features suggest that it may exhibit activity against enzymes involved in neurotransmitter metabolism or signal transduction pathways. For example, piperidine derivatives have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulation of neurotransmitter levels is key to disease management. Additionally, the compound's ability to interact with inflammatory pathways makes it a candidate for developing anti-inflammatory agents.

Another area where 5-(1-acetylpiperidin-4-yl)pentanoic acid shows promise is in oncology research. Piperidine-based compounds have been investigated as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. By modifying the substitution pattern on the piperidine ring, researchers can fine-tune the binding affinity and selectivity of these compounds toward specific cancer-related targets. The presence of both an acetyl group and a carboxylic acid group provides multiple opportunities for further derivatization, allowing for the creation of highly potent and selective anticancer agents.

In conclusion, 5-(1-acetylpiperidin-4-yl)pentanoic acid (CAS No. 131417-57-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development.